
Proper Disposal of 3-Methylanisole: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methylanisole

Cat. No.: B1663972 Get Quote

Essential Safety and Logistical Information for the Responsible Handling of 3-Methylanisole
Waste

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility. 3-
Methylanisole, a flammable liquid that is harmful if swallowed, requires careful handling and

disposal to mitigate risks.[1][2] This guide provides a procedural, step-by-step approach to

ensure the safe and compliant disposal of 3-Methylanisole.

Immediate Safety Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety glasses, chemical-resistant gloves, and a lab coat.[2]

All handling of 3-Methylanisole should be conducted in a well-ventilated area, away from heat,

sparks, and open flames.[1][3][4] An eyewash station and safety shower should be readily

accessible.[3]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 3-Methylanisole.
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Property Value Source

CAS Number 100-84-5 [3][4]

Molecular Formula C8H10O [3]

Molecular Weight 122.17 g/mol [3]

Flash Point 54 °C (129.2 °F) [4]

Boiling Point 175 - 176 °C (347 - 348.8 °F) [4]

Specific Gravity 0.969 g/cm³ [3]

UN Number UN1993 [3]

Hazard Class 3 (Flammable Liquid) [3]

Step-by-Step Disposal Protocol
The disposal of 3-Methylanisole must be handled as hazardous waste.[5] Do not dispose of it

down the drain or in regular trash.[6][7] Adherence to institutional, local, state, and federal

regulations is mandatory.[3][6]

1. Waste Identification and Segregation:

Clearly label a dedicated and compatible waste container with "Hazardous Waste" and "3-
Methylanisole".[6]

Include the full chemical name; abbreviations are not permissible.[6]

Do not mix 3-Methylanisole with other incompatible waste streams. It is incompatible with

strong oxidizing agents.[3]

2. Container Selection and Management:

Use a properly sealed, leak-proof container. Plastic containers are often preferred over glass

to minimize the risk of breakage.[6] The container must have a secure, screw-on cap.[8]

Store the waste container in a designated, well-ventilated, and cool area, away from ignition

sources.[1][4]
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Ensure the container is kept closed except when adding waste.[8]

3. Waste Accumulation and Labeling:

For each addition of waste to the container, record the quantity.

The hazardous waste label must include the full chemical name, quantity, date of waste

generation, the principal investigator's name and contact information, and the laboratory

location (building and room number).[6]

Mark the appropriate hazard pictograms on the label.[6]

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

hazardous waste pickup.[6]

Provide the EHS office with a completed hazardous waste information form, detailing the

contents and quantity of the waste.[6]

Follow all institutional procedures for waste collection. Leaking or improperly labeled

containers will not be accepted for pickup.[6]

5. Spill and Emergency Procedures:

In the event of a spill, remove all ignition sources.[3]

Ventilate the area.

Use a spark-proof tool and an inert absorbent material, such as sand, dry lime, or soda ash,

to contain and clean up the spill.[3]

Place the absorbed material into a sealed container for disposal as hazardous waste.[3]

6. Empty Container Disposal:

Empty containers that held 3-Methylanisole retain product residue and can be dangerous.

[3]
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To dispose of an empty container as non-hazardous waste, it must be triple-rinsed with an

appropriate solvent.[9]

The rinsate from this cleaning process must be collected and disposed of as hazardous

waste.[9][10]

After triple-rinsing and air drying, deface the original label and dispose of the container in the

regular trash, if permitted by your institution.[9][10]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 3-
Methylanisole.
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Caption: Workflow for the proper disposal of 3-Methylanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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